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Compound of Interest

Compound Name: NSC624206

Cat. No.: B7983931

For researchers, scientists, and drug development professionals handling NSC624206,
ensuring its proper disposal is a critical component of laboratory safety and environmental
responsibility. While the Safety Data Sheet (SDS) for NSC624206 indicates that the substance
does not meet the criteria for classification as hazardous under EC Directives, it is imperative to
handle and dispose of this research chemical with the caution afforded to all laboratory
reagents.[1] The absence of a formal hazard classification does not imply the absence of
potential risk.[2]

Immediate Safety and Handling Precautions

Before addressing disposal, it is essential to reiterate the immediate safety protocols for
handling NSC624206.

e Engineering Controls: Always handle NSC624206 in a chemical fume hood with an
independent air supply.[1][3] Ensure that the laboratory is equipped with a safety shower and
an eye wash station.[3]

o Personal Protective Equipment (PPE): Wear appropriate safety glasses, chemical-resistant
gloves (meeting at least the BS EN 374:2003 standard), and protective clothing to prevent
skin and eye contact.

» Avoid Inhalation and Contact: Take measures to avoid the inhalation of dust or aerosols. In
case of contact, follow standard first aid procedures. For skin contact, immediately wash with
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copious amounts of soap and water for at least 15 minutes. For eye contact, flush with plenty
of water for at least 15 minutes.

Step-by-Step Disposal Procedure

The primary directive from available safety data is to "Hold all material for appropriate disposal
as described under section 13 of SDS." As this specific section is not publicly available, the
following procedure is based on general best practices for laboratory chemical waste disposal.

» Waste Identification and Segregation:

o NSC624206 is a chlorinated organic compound. As such, it should be segregated as
halogenated organic waste.

o Do not mix with non-halogenated solvents, acids, bases, or other reactive waste streams.
o Waste Collection and Containerization:

o Collect waste NSC624206, including any contaminated disposable labware (e.g., pipette
tips, tubes), in a designated, properly labeled hazardous waste container.

o The container must be made of a compatible material (e.g., glass or polyethylene) and
have a tightly fitting screw-top cap.

o The container must be clearly labeled with "Hazardous Waste" and the full chemical name:
"NSC624206" or "N-[2-[[(4-Chlorophenyl)methyl]dithio]ethyl]-1-decanamine hydrochloride".
Do not use abbreviations or chemical formulas.

o Storage of Waste:
o Store the waste container in a designated satellite accumulation area within the laboratory.
o Ensure the storage area is away from sources of ignition and incompatible materials.

e Disposal of Empty Containers:

o Empty containers that held NSC624206 should be triple-rinsed with a suitable solvent
(e.g., ethanol or DMSO, in which the compound is soluble).
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o The rinsate must be collected and disposed of as halogenated organic waste.

o After triple-rinsing, the container can be disposed of in accordance with institutional
guidelines for decontaminated lab glass or plastic.

» Final Disposal:

o Contact your institution's Environmental Health and Safety (EHS) office to arrange for the
pickup and disposal of the hazardous waste.

o Under no circumstances should NSC624206 or its solutions be disposed of down the

drain.
Quantitative Data Summary
Property Value Source
Molecular Weight 410.51 g/mol
Formula C19H32CINS2-HCI
Solubility in DMSO Up to 50 mM
Solubility in Ethanol Up to 20 mM
Storage Temperature -20°C

Experimental Workflow for Disposal

The following diagram illustrates the decision-making process and procedural flow for the
proper disposal of NSC624206 waste.
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Preparation & Handling
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NSC624206 Disposal Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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